Cas no 877402-43-2 (tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate)

• Product Name: tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate
• CAS No: 877402-43-2
• MF: C₁₁H₁₅F₃N₄O₂
• MW: 292.257612466812
• MDL: MFCD11112115
• CID: 710081
• PubChem ID: 24777687
• Update Time: 2025-11-02

tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carboxylicacid, 5,6-dihydro-3-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
• tert-butyl 3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
• AKOS014051439
• tert-Butyl3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
• tert-Butyl 3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
• 877402-43-2
• SCHEMBL3134930
• 7-tert-Butoxycarbonyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
• DTXSID80647275
• tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate

• MDL： MFCD11112115
• Inchi： 1S/C11H15F3N4O2/c1-10(2,3)20-9(19)17-4-5-18-7(6-17)15-16-8(18)11(12,13)14/h4-6H2,1-3H3
• InChI Key： XXHCMRQBGHYJBX-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2CN(C(=O)OC(C)(C)C)CCN21)(F)F

Computed Properties

• Exact Mass: 292.11500
• Monoisotopic Mass: 292.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.25000
• LogP: 1.98550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines

Additional information on tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate

Comprehensive Overview of tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate (CAS No. 877402-43-2)

The compound tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate (CAS No. 877402-43-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazolopyrazine core and trifluoromethyl substituent, is widely utilized as a key intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery programs targeting a range of therapeutic areas.

One of the most compelling aspects of tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate is its role in the development of small molecule inhibitors. Researchers have leveraged its scaffold to design compounds that modulate specific biological pathways, particularly in oncology and central nervous system (CNS) disorders. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and binding affinity, making it a preferred choice for optimizing pharmacokinetic properties.

In recent years, the demand for CAS No. 877402-43-2 has surged due to its applicability in high-throughput screening and fragment-based drug design. The compound's ability to serve as a building block for more complex structures has positioned it as a critical component in the toolkit of synthetic chemists. Additionally, its compatibility with modern click chemistry techniques has further expanded its utility in combinatorial chemistry libraries.

The synthesis of tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its quality. These methodologies are essential for meeting the stringent requirements of pharmaceutical-grade materials.

From a commercial perspective, CAS No. 877402-43-2 is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. The compound is typically supplied in milligram to kilogram quantities, with options for custom synthesis to meet specific project requirements. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its practicality for laboratory use.

Looking ahead, the continued exploration of tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate is expected to yield novel insights into its pharmacological potential. As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics. Its integration into AI-driven drug discovery platforms also highlights its relevance in the era of digital transformation in chemistry.

In summary, tert-Butyl 3-(Trifluoromethyl)-5,6-dihydro-1,2,4triazolo4,3-apyrazine-7(8H)-carboxylate (CAS No. 877402-43-2) represents a sophisticated and versatile chemical tool with broad applications in modern drug development. Its unique structural features and functional groups make it indispensable for researchers aiming to address unmet medical needs through innovative chemical solutions.